dimethyl 5-{[3-(methoxycarbonyl)-5-nitrobenzoyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[(3-methoxycarbonyl-5-nitrobenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C19H16N2O9/c1-28-17(23)11-5-12(18(24)29-2)7-14(6-11)20-16(22)10-4-13(19(25)30-3)9-15(8-10)21(26)27/h4-9H,1-3H3,(H,20,22)
• InChI Key: OSHXJKHRFBVUOE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC)C(=O)OC
• Molecular Formula: C19H16N2O9
• Molecular Weight: 416.3 g/mol

Description

Dimethyl 5-{[3-(methoxycarbonyl)-5-nitrobenzoyl]amino}isophthalate, commonly known as DMNI, is a novel compound that has gained significant attention in the field of medicinal chemistry. DMNI is a potent inhibitor of several enzymes, including serine proteases, and has shown promising results in various preclinical studies.

Mechanism of Action

DMNI inhibits enzymes by forming covalent bonds with the active site residues, leading to irreversible inhibition. DMNI has a unique binding mode that allows it to interact with the enzyme in a non-competitive manner, making it a potent inhibitor of several enzymes.
Biochemical and Physiological Effects:
DMNI has been shown to have potent anti-inflammatory effects by inhibiting the activity of neutrophil serine proteases, which are involved in the pathogenesis of various inflammatory diseases. DMNI has also been shown to inhibit the growth of cancer cells by targeting the proteolytic activity of cathepsin G and chymase. Additionally, DMNI has shown promising results as an anti-viral agent by inhibiting the replication of several viruses, including dengue virus, yellow fever virus, and Zika virus.

Advantages and Limitations for Lab Experiments

DMNI has several advantages for lab experiments, including its potent inhibitory activity against several enzymes and its unique binding mode. However, DMNI has some limitations, including its irreversibility and potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for DMNI research, including the development of more potent and selective inhibitors, the investigation of its therapeutic potential in various diseases, and the optimization of its pharmacokinetic properties for clinical use. Additionally, the development of DMNI-based probes for enzyme imaging and the investigation of its potential as a drug delivery system are also promising areas of research.
Conclusion:
In conclusion, DMNI is a novel compound that has shown promising results as an inhibitor of several enzymes involved in various pathological conditions. DMNI has several advantages for lab experiments, including its potent inhibitory activity and unique binding mode. However, its irreversibility and potential toxicity may limit its use in vivo. Future research on DMNI should focus on developing more potent and selective inhibitors, investigating its therapeutic potential in various diseases, and optimizing its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of DMNI involves the reaction of dimethyl isophthalate with 3-(methoxycarbonyl)-5-nitrobenzoic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-(dimethylamino)pyridine (DMAP). The reaction takes place in anhydrous dichloromethane at room temperature, and the resulting product is purified using column chromatography.

Scientific Research Applications

DMNI has been extensively studied for its potential therapeutic applications, including as an anti-inflammatory, anti-cancer, and anti-viral agent. DMNI has shown promising results in preclinical studies as an inhibitor of several enzymes, including cathepsin G, chymase, and tryptase, which are involved in various pathological conditions.